Cas no 612041-76-6 (3-4-chloro-3-(trifluoromethyl)benzenesulfonamidobenzoic acid)

3-Chloro-4-(3-(trifluoromethyl)benzenesulfonamido)benzoic acid is a sulfonamide derivative with a trifluoromethyl-substituted aromatic core, offering distinct chemical and biological properties. Its structure combines a sulfonamide group, known for pharmacological relevance, with a chloro and trifluoromethyl moiety, enhancing lipophilicity and metabolic stability. This compound is particularly valuable in medicinal chemistry as a potential intermediate for drug development, especially in targeting enzyme inhibition due to its sulfonamide functionality. The presence of the trifluoromethyl group further improves binding affinity and bioavailability. Its well-defined synthesis route and high purity make it suitable for research applications, including structure-activity relationship studies and lead optimization in therapeutic agent design.

3-4-chloro-3-(trifluoromethyl)benzenesulfonamidobenzoic acid structure

612041-76-6 structure

Product Name:3-4-chloro-3-(trifluoromethyl)benzenesulfonamidobenzoic acid

CAS No:612041-76-6

MF:C₁₄H₉ClF₃NO₄S

MW:379.738772153854

CID:2620855

Update Time:2025-06-07

3-4-chloro-3-(trifluoromethyl)benzenesulfonamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-({[4-Chloro-3-(trifluoromethyl)phenyl]sulfonyl}amino)benzoic ac id
- 3-(4-chloro-3-(trifluoromethyl)phenylsulfonamido)benzoic acid
- 3-((4-chloro-3-(trifluoromethyl)phenyl)sulfonamido)benzoic acid
- 3-[[4-Chloro-3-(trifluoromethyl)phenyl]sulfonylamino]benzoic acid
- 3-4-chloro-3-(trifluoromethyl)benzenesulfonamidobenzoic acid
- Inchi： 1S/C14H9ClF3NO4S/c15-12-5-4-10(7-11(12)14(16,17)18)24(22,23)19-9-3-1-2-8(6-9)13(20)21/h1-7,19H,(H,20,21)
- InChI Key： MYSJZHLEUFMKGZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(F)(F)F)S(NC1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 563
Topological Polar Surface Area: 91.8

Experimental Properties

Density: 1.605±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (1.7E-3 g/L) (25 ºC),

3-4-chloro-3-(trifluoromethyl)benzenesulfonamidobenzoic acid Pricemore >>

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TRC	C209546-100mg	3-((4-Chloro-3-(trifluoromethyl)phenyl)sulfonamido)benzoic Acid	612041-76-6		100mg	$ 190.00	2023-04-18
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1142291-100mg	3-((4-Chloro-3-(trifluoromethyl)phenyl)sulfonamido)benzoic acid	612041-76-6	97%	100mg	￥1999.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1142291-250mg	3-((4-Chloro-3-(trifluoromethyl)phenyl)sulfonamido)benzoic acid	612041-76-6	97%	250mg	￥3679.00	2024-05-06
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Life Chemicals	F9995-0717-0.25g	3-[4-chloro-3-(trifluoromethyl)benzenesulfonamido]benzoic acid	612041-76-6	95%+	0.25g	$118.0	2023-09-05
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